Cas no 60776-91-2 (Propanedinitrile, (ethoxyphenylmethylene)-)

• Product Name: Propanedinitrile, (ethoxyphenylmethylene)-
• CAS No: 60776-91-2
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 1622158
• PubChem ID: 2786701
• Update Time: 2025-04-21

Propanedinitrile, (ethoxyphenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, (ethoxyphenylmethylene)-
• 2-[ethoxy(phenyl)methylidene]propanedinitrile
• AKOS006275483
• 2-(Ethoxy-phenyl-methylene)-malononitrile
• SCHEMBL2200157
• DTXSID70383034
• 60776-91-2
• LDDOAWNBDMDXGA-UHFFFAOYSA-N

• Inchi： 1S/C12H10N2O/c1-2-15-12(11(8-13)9-14)10-6-4-3-5-7-10/h3-7H,2H2,1H3
• InChI Key： LDDOAWNBDMDXGA-UHFFFAOYSA-N
• SMILES： O(CC)/C(=C(/C#N)\C#N)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 198.0794
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• PSA: 56.81